![molecular formula C23H23N3O4 B1228624 3-[[5,6-Bis(4-methoxyphenyl)-4-furo[2,3-d]pyrimidinyl]amino]-1-propanol](/img/structure/B1228624.png)
3-[[5,6-Bis(4-methoxyphenyl)-4-furo[2,3-d]pyrimidinyl]amino]-1-propanol
Overview
Description
3-[[5,6-bis(4-methoxyphenyl)-4-furo[2,3-d]pyrimidinyl]amino]-1-propanol is a member of furans.
Scientific Research Applications
Metabolism Pathways : A study by Spivack, Leib, and Lobos (1994) found a novel pathway for the bacterial metabolism of bisphenol A (BPA), involving oxidative skeletal rearrangement. This process led to the production of similar compounds, including 2,2-bis(4-hydroxyphenyl)-1-propanol and 1,2-bis(4-hydroxyphenyl)-2-propanol, which bear structural similarities to the compound (Spivack, Leib, & Lobos, 1994).
Synthesis and Evaluation of Bioactivity : Subudhi and Sahoo (2011) synthesized a series of compounds, including those structurally related to 3-[[5,6-Bis(4-methoxyphenyl)-4-furo[2,3-d]pyrimidinyl]amino]-1-propanol. These compounds were evaluated for their antioxidant, anti-inflammatory, and antiulcer activities, providing insights into potential biomedical applications (Subudhi & Sahoo, 2011).
Chemical Properties and Reactions : Research by Barlow et al. (2005) investigated intervalence transitions in mixed-valence monocations of compounds including bis(triarylamines) linked with vinylene and phenylene-vinylene bridges. These studies provide a deeper understanding of the chemical properties and behavior of similar complex organic molecules (Barlow et al., 2005).
Corrosion Inhibition : A study by Bentiss et al. (2009) focused on the corrosion inhibition performance of 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole on mild steel in hydrochloric acid medium. This research is relevant for understanding the potential applications of structurally similar compounds in corrosion control (Bentiss et al., 2009).
properties
Molecular Formula |
C23H23N3O4 |
|---|---|
Molecular Weight |
405.4 g/mol |
IUPAC Name |
3-[[5,6-bis(4-methoxyphenyl)furo[2,3-d]pyrimidin-4-yl]amino]propan-1-ol |
InChI |
InChI=1S/C23H23N3O4/c1-28-17-8-4-15(5-9-17)19-20-22(24-12-3-13-27)25-14-26-23(20)30-21(19)16-6-10-18(29-2)11-7-16/h4-11,14,27H,3,12-13H2,1-2H3,(H,24,25,26) |
InChI Key |
NPOZFKXPQMRTAM-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=C(OC3=NC=NC(=C23)NCCCO)C4=CC=C(C=C4)OC |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(OC3=NC=NC(=C23)NCCCO)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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